2-amino-3-(oxan-2-yl)propan-1-ol hydrochloride
Overview
Description
2-amino-3-(oxan-2-yl)propan-1-ol hydrochloride is a chemical compound with the molecular formula C8H17NO2Cl. It is commonly used in research and development, particularly in the pharmaceutical industry. This compound is known for its unique structure, which includes an oxane ring, making it a valuable intermediate in various chemical syntheses .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-amino-3-(oxan-2-yl)propan-1-ol hydrochloride typically involves the reaction of oxane derivatives with amino alcohols under controlled conditions. One common method includes the reaction of oxane with 2-amino-1-propanol in the presence of hydrochloric acid to form the hydrochloride salt .
Industrial Production Methods
Industrial production of this compound often involves large-scale reactions in batch reactors. The process includes the careful control of temperature, pH, and reaction time to ensure high yield and purity. The final product is usually purified through recrystallization or chromatography techniques .
Chemical Reactions Analysis
Types of Reactions
2-amino-3-(oxan-2-yl)propan-1-ol hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form simpler amines and alcohols.
Substitution: The amino and hydroxyl groups can participate in substitution reactions with other chemical groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.
Major Products Formed
The major products formed from these reactions include various substituted oxane derivatives, amines, and alcohols, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
2-amino-3-(oxan-2-yl)propan-1-ol hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.
Biology: This compound is used in the study of biochemical pathways and enzyme reactions.
Medicine: It serves as a precursor in the synthesis of pharmaceutical drugs.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-amino-3-(oxan-2-yl)propan-1-ol hydrochloride involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. This interaction can lead to changes in biochemical pathways and cellular functions .
Comparison with Similar Compounds
Similar Compounds
- 1-amino-2-(oxan-3-yl)propan-2-ol hydrochloride
- 1-amino-2-(oxan-2-yl)propan-2-ol hydrochloride
Uniqueness
2-amino-3-(oxan-2-yl)propan-1-ol hydrochloride is unique due to its specific oxane ring structure and the position of the amino and hydroxyl groups. This structural uniqueness makes it a valuable intermediate in the synthesis of various complex molecules and pharmaceuticals .
Properties
CAS No. |
2567495-76-3 |
|---|---|
Molecular Formula |
C8H18ClNO2 |
Molecular Weight |
195.7 |
Purity |
95 |
Origin of Product |
United States |
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